Cas no 2171706-38-8 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid
• CAS No: 2171706-38-8
• MF: C₂₄H₂₂N₄O₅
• MW: 446.455285549164
• CID: 5974951
• PubChem ID: 165553838
• Update Time: 2025-06-23

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid
• EN300-1546230
• 2171706-38-8
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[(pyridazin-4-yl)carbamoyl]butanoic acid

• Inchi： 1S/C24H22N4O5/c29-22(30)10-9-21(23(31)27-15-11-12-25-26-13-15)28-24(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,11-13,20-21H,9-10,14H2,(H,28,32)(H,29,30)(H,25,27,31)
• InChI Key： UDEWTBKGTNDRHE-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1=CN=NC=C1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.15901982g/mol
• Monoisotopic Mass: 446.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid

Introduction to 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic Acid (CAS No. 2171706-38-8)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid, identified by its CAS number 2171706-38-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in medicinal chemistry. The structural features of this molecule, particularly its dual functionality derived from the fluoren-9-yl and pyridazin-4-yl moieties, contribute to its unique chemical and pharmacological properties.

The presence of a methoxycarbonyl group in the molecular structure suggests that this compound may serve as a versatile intermediate in the synthesis of more complex pharmaceutical agents. The methoxycarbonyl moiety is often utilized in the preparation of amides and esters, which are crucial for the development of bioactive molecules. Furthermore, the combination of an amino group and a carboxylic acid group provides opportunities for further derivatization, enabling the creation of peptidomimetics or other bioactive scaffolds.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural motif of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid has attracted the attention of researchers due to its potential to interact with biological targets in unique ways. The fluorene ring is known for its stability and luminescent properties, which can be advantageous in diagnostic applications or as a tag for tracking molecular interactions. On the other hand, the pyridazine ring is a common pharmacophore found in many bioactive compounds, often contributing to binding affinity and selectivity.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. The compound 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yl)carbamoylbutanoic acid has been studied for its potential role in modulating enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative diseases. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on specific kinases or other enzymes relevant to these conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorene moiety via methoxycarbonylation is a critical step, as it imparts unique electronic properties to the molecule. Subsequent functionalization with the pyridazine group further enhances its complexity and potential biological activity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

In terms of pharmacological evaluation, 4-(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(pyridazin-4-yI)carbamoyIbutanoic acid has been tested in various cell-based assays to assess its interaction with biological targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, experiments have shown that certain derivatives of this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation and are often overexpressed in cancer cells.

The integration of computational methods into drug discovery has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how it might bind to biological targets such as proteins or nucleic acids. These predictions are essential for guiding experimental efforts and optimizing lead compounds for better efficacy and reduced side effects.

The versatility of 4-{(9H-fluoren-I9-yI)methoxycarbonyI}amino)-4-(pyridazin-S-yI)carbamoyIbutanoic acid extends beyond its potential therapeutic applications. Its structural features make it an attractive scaffold for developing probes used in biochemical research. For example, fluorescent derivatives of this compound can be used to visualize protein-protein interactions or track metabolic pathways within cells. This capability is particularly valuable for understanding complex biological systems at the molecular level.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications and exploring new biological targets. By leveraging synthetic chemistry innovations and advanced biophysical techniques, researchers aim to develop more potent and selective derivatives with improved pharmacokinetic profiles. This iterative process involves designing new analogs based on existing data, synthesizing them, and evaluating their biological activity.

The impact of such research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in pharmaceuticals are increasingly investing in innovative compounds like 4-{(9H-fluoren-I9-yI)methoxycarbonyI}amino)-4-(pyridazin-S-yI)carbamoyIbutanoic acid due to their potential to address unmet medical needs. Collaborative efforts between academia and industry are essential for translating laboratory findings into tangible therapeutic solutions.

In conclusion, 4-{(9H-fluoren-I9-yI)methoxycarbonyI}amino)-4-(pyridazin-S-yI)carbamoyIbutanoic acid (CAS No. 2171706388) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer multiple opportunities for further development, making it a promising candidate for future drug discovery efforts. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play a vital role in addressing some of todays most pressing health challenges.